Cas no 77168-59-3 ( )

• Product Name: &nbsp
• CAS No: 77168-59-3
• MF: C₉H₉ClN₂S
• MW: 212.699159383774
• CID: 983252
• PubChem ID: 54605031
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-pyridin-4-yl-1,3-thiazole,hydrochloride
• DTXSID90713930
• 77168-59-3
• 4-(4-Methyl-1,3-thiazol-2-yl)pyridine--hydrogen chloride (1/1)
• NSC18393
• NSC-18393
•  

• Inchi： 1S/C9H8N2S.ClH/c1-7-6-12-9(11-7)8-2-4-10-5-3-8;/h2-6H,1H3;1H
• InChI Key： AUSNDQWKSYHTTN-UHFFFAOYSA-N
• SMILES： Cl.S1C=C(C)N=C1C1C=CN=CC=1

Computed Properties

• Exact Mass: 212.0174972g/mol
• Monoisotopic Mass: 212.0174972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54Ų